Chlorophyll

Description

Chlorophyll is a green pigment vital for photosynthesis in plants, algae, and cyanobacteria . It enables these organisms to convert light energy into chemical energy, a process fundamental to life on Earth . Chlorophyll facilitates the transformation of carbon dioxide and water into glucose and oxygen, sustaining plant growth and contributing oxygen to the atmosphere . There are several types of chlorophyll, with chlorophyll a and b being the most common in higher plants and green algae . These pigments absorb light most efficiently in the blue and red parts of the electromagnetic spectrum and reflect green light, which explains why plants appear green .

At a chemical level, chlorophyll molecules feature a chlorin ring with a magnesium ion at the center, a structure crucial for light absorption . Within chloroplasts, chlorophyll molecules are arranged in photosystems to optimize solar energy capture and transfer, leading to the production of ATP and NADPH, which are used in the Calvin cycle to synthesize sugars . Chlorophyll also helps protect plants from photodamage by dissipating excess light energy as heat through a process called non-photochemical quenching . Furthermore, chlorophyll and its precursors play roles in plant signaling and developmental regulation, responding to environmental changes like light intensity and quality .

Similar to chlorophyll, other pigments like carotenoids and phycobilins also play a role in light absorption in plants and algae . Carotenoids, such as beta-carotene, absorb blue-green light and appear yellow or orange, while phycobilins, found in cyanobacteria and red algae, absorb green-yellow-orange light and appear red or blue . These pigments complement chlorophyll by broadening the range of light wavelengths that can be used for photosynthesis and also provide photoprotection .

• CAS No.: 479-61-8
• Product Name: Chlorophyll
• Molecular Formula: C55H73MgN4O5+
• Molecular Weight: 894.5 g/mol
• IUPAC Name: magnesium;(3R,21S,22S)-16-ethenyl-11-ethyl-3-methoxycarbonyl-12,17,21,26-tetramethyl-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,4,6,8(26),9,11,13(25),14,16,18(24),19-undecaen-4-olate
• Standard InChI: InChI=1S/C55H74N4O5.Mg/c1-13-39-35(8)42-28-44-37(10)41(24-25-48(60)64-27-26-34(7)23-17-22-33(6)21-16-20-32(5)19-15-18-31(3)4)52(58-44)50-51(55(62)63-12)54(61)49-38(11)45(59-53(49)50)30-47-40(14-2)36(9)43(57-47)29-46(39)56-42;/h13,26,28-33,37,41,51,58,61H,1,14-25,27H2,2-12H3;/q;+2/p-1/b34-26+,44-28?,46-29?,47-30?,52-50?;/t32-,33-,37+,41+,51-;/m1./s1
• Standard InChIKey: BAPACHZCGHDRCQ-VZWGJMBDSA-M
• SMILES: CCC1=C(C2=NC1=CC3=C(C4=C([N-]3)C(=C5C(C(C(=N5)C=C6C(=C(C(=C2)[N-]6)C=C)C)C)CCC(=O)OCC=C(C)CCCC(C)CCCC(C)CCCC(C)C)C(C4=O)C(=O)OC)C)C.[Mg+2]
• Canonical SMILES: CCC1=C(C2=NC1=CC3=C(C4=C(C(C(=C5C(C(C(=CC6=NC(=C2)C(=C6C)C=C)N5)C)CCC(=O)OCC=C(C)CCCC(C)CCCC(C)CCCC(C)C)C4=N3)C(=O)OC)[O-])C)C.[Mg+2]
• Synonyms: chlorophyll a; chlorophyll a2
• PubChem Compound: 136115286
• Last Modified: Aug 15 2023